Cas no 2155840-46-1 (rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one)

Technical Introduction: rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one is a chiral pyrrolidinone derivative with potential applications in pharmaceutical and synthetic chemistry. Its stereochemically defined structure, featuring both amino and chlorophenyl functional groups, makes it a versatile intermediate for the development of bioactive compounds. The presence of the 4-chlorophenyl moiety enhances lipophilicity, which may influence binding affinity in drug-receptor interactions. The methyl group at the 1-position contributes to metabolic stability. This compound is particularly valuable for enantioselective synthesis and medicinal chemistry research, offering a scaffold for the design of novel therapeutic agents. Its well-defined stereochemistry ensures reproducibility in synthetic pathways, supporting rigorous academic and industrial investigations.

rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one structure

2155840-46-1 structure

Product Name:rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one

CAS No:2155840-46-1

MF:C₁₁H₁₃ClN₂O

MW:224.686721563339

CID:6429201

PubChem ID:94932671

Update Time:2025-06-08

rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one
- EN300-1387285
- 2155840-46-1
- Inchi： 1S/C11H13ClN2O/c1-14-10(15)6-9(13)11(14)7-2-4-8(12)5-3-7/h2-5,9,11H,6,13H2,1H3/t9-,11+/m0/s1
- InChI Key： CXQPTCSGBZTHHU-GXSJLCMTSA-N
- SMILES： ClC1C=CC(=CC=1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

Exact Mass: 224.0716407g/mol
Monoisotopic Mass: 224.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 46.3Å²

rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1387285-0.05g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	0.05g	$851.0	2023-05-26
Enamine	EN300-1387285-0.1g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	0.1g	$892.0	2023-05-26
Enamine	EN300-1387285-0.25g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	0.25g	$933.0	2023-05-26
Enamine	EN300-1387285-0.5g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	0.5g	$974.0	2023-05-26
Enamine	EN300-1387285-1.0g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	1g	$1014.0	2023-05-26
Enamine	EN300-1387285-2.5g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	2.5g	$1988.0	2023-05-26
Enamine	EN300-1387285-5.0g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	5g	$2940.0	2023-05-26
Enamine	EN300-1387285-10.0g	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	10g	$4360.0	2023-05-26
Enamine	EN300-1387285-50mg	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	50mg	$851.0	2023-09-30
Enamine	EN300-1387285-100mg	rac-(4R,5S)-4-amino-5-(4-chlorophenyl)-1-methylpyrrolidin-2-one	2155840-46-1	100mg	$892.0	2023-09-30